Cas no 896345-85-0 (4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide structure
896345-85-0 structure
Product name:4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
CAS No:896345-85-0
MF:C17H16N2O4S2
MW:376.449941635132
CID:5865238
PubChem ID:16799684

4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • NPQCIADABQANCR-ZCXUNETKSA-N
    • 896345-85-0
    • SR-01000022410-1
    • 4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
    • SR-01000022410
    • F2558-0154
    • (Z)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide
    • AKOS024660289
    • N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-methylsulfonylbenzamide
    • 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
    • Inchi: 1S/C17H16N2O4S2/c1-19-14-9-6-12(23-2)10-15(14)24-17(19)18-16(20)11-4-7-13(8-5-11)25(3,21)22/h4-10H,1-3H3/b18-17+
    • InChI Key: NPQCIADABQANCR-ISLYRVAYSA-N
    • SMILES: C(/N=C1\N(C)C2=CC=C(OC)C=C2S\1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 376.05514934g/mol
  • Monoisotopic Mass: 376.05514934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų
  • XLogP3: 2.8

4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2558-0154-50mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2558-0154-10mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2558-0154-5μmol
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2558-0154-30mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2558-0154-15mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2558-0154-20mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2558-0154-25mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2558-0154-100mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
100mg
$248.0 2023-05-16
Life Chemicals
F2558-0154-2mg
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2558-0154-10μmol
4-methanesulfonyl-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
896345-85-0 90%+
10μl
$69.0 2023-05-16

4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Related Literature

Additional information on 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Overview of 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 896345-85-0)

4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 896345-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and therapeutic potential, making it a subject of ongoing studies in drug discovery and development.

The chemical structure of 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide features a benzothiazole core substituted with a methanesulfonyl group and a methoxybenzamide moiety. These functional groups contribute to its bioactivity and selective binding capabilities, which are critical for targeting specific enzymes or receptors. The compound's Z-configuration (indicated by the (2Z) notation) further enhances its stereochemical specificity, a key factor in its interaction with biological systems.

In recent years, the demand for benzothiazole-based compounds has surged, driven by their potential in treating various conditions. For instance, 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been explored for its anti-inflammatory and antioxidant properties, aligning with the growing interest in natural alternatives and synthetic analogs for health management. This trend is reflected in search engine queries, where users frequently ask about "benzothiazole derivatives in medicine" or "CAS 896345-85-0 applications".

From a synthetic chemistry perspective, the preparation of 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves multi-step reactions, including condensation, sulfonylation, and cyclization. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's solubility and stability profiles are also critical for its formulation in potential drug products, topics often searched by professionals in the field.

Another area of interest is the compound's mechanism of action. Preliminary studies suggest that 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may modulate specific signaling pathways, such as those involving kinase inhibition or receptor antagonism. These findings have sparked discussions in online forums and academic circles, with queries like "how does CAS 896345-85-0 work?" or "benzothiazole derivatives as kinase inhibitors" gaining traction.

Beyond its pharmaceutical potential, 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is also studied for its material science applications. Its conjugated system and electron-withdrawing groups make it a candidate for organic electronics and sensor technologies. This interdisciplinary appeal has led to increased searches for "benzothiazole in optoelectronics" and "CAS 896345-85-0 material properties".

Quality control and analytical characterization of 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are essential for ensuring its suitability in research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by laboratory technicians and quality assurance professionals.

In summary, 4-methanesulfonyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 896345-85-0) represents a versatile compound with broad implications in pharmaceutical research, material science, and chemical synthesis. Its unique structure and functional groups continue to inspire innovative applications, making it a focal point for both academic and industrial investigations. As research progresses, this compound is likely to remain a topic of interest in scientific literature and online discussions.

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